Cas no 1303526-75-1 (2,5-dimethyl-1,2,5-thiadiazolidine-3-carboxylic acid 1,1-dioxide)

• Product Name: 2,5-dimethyl-1,2,5-thiadiazolidine-3-carboxylic acid 1,1-dioxide
• CAS No: 1303526-75-1
• MF: C₅H₁₀N₂O₄S
• MW: 194.208899974823
• CID: 5558902
• Update Time: 2025-06-11

2,5-dimethyl-1,2,5-thiadiazolidine-3-carboxylic acid 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazolidine-3-carboxylic acid, 2,5-dimethyl-, 1,1-dioxide
• 2,5-dimethyl-1,2,5-thiadiazolidine-3-carboxylic acid 1,1-dioxide

• Inchi： 1S/C5H10N2O4S/c1-6-3-4(5(8)9)7(2)12(6,10)11/h4H,3H2,1-2H3,(H,8,9)
• InChI Key： DYFMXAKTRIGGJU-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)N(C)CC(C(O)=O)N1C

Additional information on 2,5-dimethyl-1,2,5-thiadiazolidine-3-carboxylic acid 1,1-dioxide

Comprehensive Overview of 2,5-dimethyl-1,2,5-thiadiazolidine-3-carboxylic acid 1,1-dioxide (CAS No. 1303526-75-1)

The compound 2,5-dimethyl-1,2,5-thiadiazolidine-3-carboxylic acid 1,1-dioxide (CAS No. 1303526-75-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiadiazolidine core and carboxylic acid functionality, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders.

One of the key reasons for the growing interest in 2,5-dimethyl-1,2,5-thiadiazolidine-3-carboxylic acid 1,1-dioxide is its role in modulating oxidative stress pathways. Recent studies suggest that derivatives of this compound exhibit antioxidant properties, aligning with the current focus on anti-aging and neuroprotection in the health and wellness sector. This has led to a surge in searches for "thiadiazolidine derivatives" and "sulfur-containing antioxidants" in scientific databases and AI-driven platforms like ChatGPT.

From a synthetic chemistry perspective, the 1,1-dioxide moiety in this molecule enhances its stability and solubility, making it suitable for aqueous-phase reactions. This property is particularly relevant for green chemistry initiatives, where researchers seek eco-friendly alternatives to traditional organic solvents. The compound's CAS No. 1303526-75-1 is frequently queried in patent databases, indicating its commercial potential in developing novel biocatalysts and photoactive materials.

In the context of material science, 2,5-dimethyl-1,2,5-thiadiazolidine-3-carboxylic acid 1,1-dioxide has shown promise as a ligand for metal-organic frameworks (MOFs). Its ability to coordinate with transition metals while maintaining thermal stability makes it a candidate for gas storage and separation technologies. This aligns with trending searches for "MOF precursors" and "sustainable materials" across academic and industrial platforms.

The compound's nomenclature often raises questions among early-career chemists. Breaking down the name: "2,5-dimethyl" refers to methyl groups at positions 2 and 5, "thiadiazolidine" denotes a saturated heterocycle with sulfur and two nitrogen atoms, and "1,1-dioxide" indicates sulfonyl functionalization. Such detailed explanations are highly sought after in educational forums and AI-powered chemistry assistants.

Analytical characterization of CAS 1303526-75-1 typically involves advanced techniques like NMR (both ¹H and ¹³C), mass spectrometry, and X-ray crystallography. These methods confirm the stereochemistry and purity of the compound - critical parameters for reproducibility in pharmaceutical applications. Recent publications emphasize its chiral purity, responding to the industry's demand for enantioselective synthesis.

Looking ahead, the derivatives of 2,5-dimethyl-1,2,5-thiadiazolidine-3-carboxylic acid 1,1-dioxide may find applications in emerging fields such as proteolysis-targeting chimeras (PROTACs) and click chemistry. These areas dominate current medicinal chemistry literature, with particular interest in how the thiadiazolidine-1,1-dioxide scaffold can be modified for targeted protein degradation.

From a commercial standpoint, suppliers often list this compound under alternative identifiers like "thiadiazolidine dioxide carboxylic acid" or "dimethyl thiadiazolidine sulfone". These variations reflect the diverse nomenclature systems used across chemical databases and highlight the importance of CAS number (1303526-75-1) for unambiguous identification in global supply chains.

Environmental fate studies of 2,5-dimethyl-1,2,5-thiadiazolidine-3-carboxylic acid 1,1-dioxide indicate moderate biodegradability under aerobic conditions. This environmental profile is increasingly scrutinized in light of green chemistry metrics and sustainability goals - topics generating substantial discussion in research conferences and environmental forums.

In conclusion, 2,5-dimethyl-1,2,5-thiadiazolidine-3-carboxylic acid 1,1-dioxide represents a versatile building block with cross-disciplinary applications. Its structural uniqueness continues to inspire innovation in medicinal chemistry, materials science, and sustainable technology development. As research progresses, we anticipate new discoveries about this compound's potential to address contemporary scientific challenges.